Cas no 7312-24-5 (5-bromo-1-benzothiophene-3-carboxylic acid)

• Product Name: 5-bromo-1-benzothiophene-3-carboxylic acid
• CAS No: 7312-24-5
• MF: C₉H₅BrO₂S
• MW: 257.103800535202
• MDL: MFCD06797473
• CID: 562106
• PubChem ID: 621037
• Update Time: 2025-04-19

5-bromo-1-benzothiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromobenzo[b]thiophene-3-carboxylic acid
• 5-Bromo-1-benzothiophene-3-carboxylic acid
• Benzo[b]thiophene-3-carboxylicacid, 5-bromo-
• 5-Bromobenzo(b)thiophene-3-carboxylic acid
• 5-bromo-benzo[b]thiophene-3-carboxylic acid
• AC1LDLZD
• CTK2H6870
• SBB053262
• SureCN2082067
• A9461
• Z329734226
• AKOS000216209
• CS-0207420
• J-517154
• DTXSID10347397
• MFCD06797473
• SCHEMBL2082067
• 7312-24-5
• FT-0636431
• TS-03464
• 5-Bromo-1-benzothiophene-3-carboxylic acid #
• F30058
• 5-Bromobenzo[b]thiophene-3-carboxylicacid
• EN300-126499
• Benzo[b]thiophene-3-carboxylic acid, 5-bromo-
• AMY24860
• DB-055727
• 5-bromo-1-benzothiophene-3-carboxylic acid

• MDL： MFCD06797473
• Inchi： 1S/C9H5BrO2S/c10-5-1-2-8-6(3-5)7(4-13-8)9(11)12/h1-4H,(H,11,12)
• InChI Key： DWQBOPASRUUSKR-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C(=O)O)=CS2

Computed Properties

• Exact Mass: 255.91935
• Monoisotopic Mass: 255.919
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1.813
• Melting Point: 285-286 ºC
• Boiling Point: 429.662°C at 760 mmHg
• Flash Point: 213.652°C
• Refractive Index: 1.739
• PSA: 37.3
• LogP: 3.36200

5-bromo-1-benzothiophene-3-carboxylic acid Security Information

• Hazard Statement： Harmful
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 22-26-36/37/39